Cas no 2137991-85-4 (4-chloro-1-(3,4-dimethylpent-3-en-1-yl)-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-(3,4-dimethylpent-3-en-1-yl)-1H-pyrazol-3-amine
• CAS No: 2137991-85-4
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 6004344
• PubChem ID: 165472304
• Update Time: 2025-10-31

4-chloro-1-(3,4-dimethylpent-3-en-1-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(3,4-dimethylpent-3-en-1-yl)-1H-pyrazol-3-amine
• EN300-1111392
• 2137991-85-4

• Inchi： 1S/C10H16ClN3/c1-7(2)8(3)4-5-14-6-9(11)10(12)13-14/h6H,4-5H2,1-3H3,(H2,12,13)
• InChI Key： OVZLJCNJRJNWTC-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CC/C(/C)=C(\C)/C

Computed Properties

• Exact Mass: 213.1032752g/mol
• Monoisotopic Mass: 213.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-chloro-1-(3,4-dimethylpent-3-en-1-yl)-1H-pyrazol-3-amine

Chemical Profile of 4-chloro-1-(3,4-dimethylpent-3-en-1-yl)-1H-pyrazol-3-amine (CAS No. 2137991-85-4)

4-chloro-1-(3,4-dimethylpent-3-en-1-yl)-1H-pyrazol-3-amine, identified by its Chemical Abstracts Service number 2137991-85-4, is a compound of significant interest in the field of medicinal chemistry. This heterocyclic molecule features a pyrazole core substituted with a chloro group at the 4-position and an allyl-like side chain derived from 3,4-dimethylpent-3-en-1-ylium. The unique structural arrangement of this compound positions it as a potential candidate for further exploration in drug discovery and therapeutic applications.

The structural motif of 4-chloro-1-(3,4-dimethylpent-3-en-1-yl)-1H-pyrazol-3-amine combines elements that are frequently explored in medicinal chemistry for their biological activity. The pyrazole ring is a well-documented scaffold in pharmaceuticals, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a chloro substituent at the 4-position can enhance electrophilicity, making the molecule more reactive in certain chemical transformations. Additionally, the 3,4-dimethylpent-3-en-1-ylium side chain introduces a degree of steric bulk and lipophilicity, which can influence both the solubility and binding affinity of the compound.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify promising candidates like 4-chloro-1-(3,4-dimethylpent-3-en-1-yl)-1H-pyrazol-3-amine. These methods leverage machine learning algorithms to predict binding affinities and potential interactions with biological targets. Studies have shown that compounds with similar structural features can exhibit inhibitory activity against various enzymes implicated in metabolic pathways and inflammatory responses. The combination of the pyrazole core and the allylic side chain in 4-chloro-1-(3,4-dimethylpent-3-en-1-yl)-1H-pyrazol-3-amine suggests potential utility in modulating these pathways.

In vitro studies have begun to explore the pharmacological profile of 4-chloro-1-(3,4-dimethylpent-3-en-1-ylium)-substituted pyrazoles. Initial assays have indicated that this class of compounds may possess anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes or other mediators of inflammation. The chloro group at the 4-position of the pyrazole ring is particularly noteworthy, as it can serve as a handle for further derivatization through nucleophilic substitution reactions. This reactivity could be exploited to generate analogs with enhanced selectivity or potency.

The synthesis of 4-chloro-1-(3,4-dimethylpentenyl)-pyrazolamines presents an interesting challenge due to the need to construct both the pyrazole ring and the allylic side chain efficiently. Modern synthetic methodologies have made significant strides in facilitating such constructions, often employing transition metal-catalyzed reactions or organometallic intermediates. For instance, palladium-catalyzed cross-coupling reactions can be used to introduce the allyl moiety while maintaining regioselectivity. Such advances have enabled chemists to access complex structures like CAS No. 2137991 -85 - 4 with greater ease than was previously possible.

The biological evaluation of novel heterocyclic compounds often involves high-throughput screening (HTS) campaigns to identify hits with desired activity. Given its structural features, 4-chloro-l-(a,a-dimethylbuten-l'-yl)pyrazolamino hydrochloride CAS No 21379918584 may be screened against libraries of biological targets to assess its potential therapeutic value. Early results from such screens could guide further optimization efforts toward improving pharmacokinetic properties or reducing off-target effects.

One particularly intriguing aspect of this compound is its potential as a precursor for more complex molecules through functional group interconversions. The chloro substituent on the pyrazole ring can be displaced by various nucleophiles, allowing for the introduction of amine, ether, or thioether groups depending on the synthetic strategy employed. Similarly, the allylic position can undergo hydrofunctionalization reactions to introduce alcohols or thiols. These transformations open up numerous possibilities for generating derivatives with tailored biological activities.

The role of computational modeling in understanding molecular interactions cannot be overstated. Molecular dynamics (MD) simulations and quantum mechanical calculations have been instrumental in predicting how CAS No 21379918584 might bind to biological targets such as protein kinases or transcription factors. These studies can provide insights into key interaction residues and help rationalize structure-based drug design approaches. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly.

Recent publications have highlighted cases where structurally similar pyrazoles have shown promise in treating conditions related to metabolic dysregulation or neuroinflammation. While CAS No 21379918584 has not yet been tested extensively in vivo, its structural resemblance to these active compounds suggests that it may exhibit comparable effects if optimized appropriately through medicinal chemistry interventions such as analog synthesis or prodrug development strategies.

The development of novel synthetic routes remains critical for both academic research and industrial applications involving compounds like CAS No 21379918584 . Continuous improvements in catalytic systems and green chemistry principles are making it possible to produce these molecules more efficiently while minimizing environmental impact . For example , biocatalytic approaches using engineered enzymes could offer sustainable alternatives traditional chemical syntheses . Such innovations would align well with global efforts toward sustainable pharmaceutical manufacturing practices .